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A guide for researchers and drug development professionals on the current state of clinical

evidence for tricholine citrate.

Introduction
Tricholine citrate is a choline salt that is marketed for its purported benefits in liver-related

disorders and as an appetite stimulant.[1] It is often formulated in combination with other active

ingredients, such as sorbitol and cyproheptadine.[2] This guide provides a meta-level

examination of the available clinical trial data for tricholine citrate, presents a comparison with

alternative therapeutic strategies, and details the experimental protocols of the cited research.

Mechanism of Action
Tricholine citrate is described as a bile acid binding agent.[3] The proposed mechanism

involves the removal of bile acids from the body, which in turn stimulates the liver to synthesize

more bile acids from cholesterol.[3] This process is believed to contribute to a lowering of

cholesterol levels.[3] Additionally, tricholine citrate is suggested to have a lipotropic action,

aiding in the metabolism of fat.[1] In combination with cyproheptadine, it is thought to

synergistically increase appetite.[4]

The signaling pathway can be illustrated as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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